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Compound Name:
1-(Chloromethyl)-4-

ethynylbenzene

CAS No.: 10601-98-6

Cat. No.: B3045390

Get Quote

Executive Summary
1-(Chloromethyl)-4-ethynylbenzene (CAS: 10601-98-6), often referred to as 4-ethynylbenzyl

chloride, represents a critical bifunctional building block in modern medicinal chemistry and

materials science.[1] Its structural uniqueness lies in the orthogonality of its two reactive

centers: a benzylic chloride (a "soft" electrophile susceptible to

displacement) and a terminal alkyne (a bioorthogonal handle for "Click" chemistry or
Sonogashira coupling).

This guide dissects the compound's chemical behavior, providing researchers with a self-

validating roadmap for its use in synthesizing PROTAC® linkers, functionalized polymers, and

molecular probes.
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Molecular Profile & Physical Properties[1][2][3][4][5]
[6][7]
The dual-functional nature of this molecule requires precise handling to maintain the integrity of

the alkyne while leveraging the reactivity of the chloride.

Property Data Technical Note

CAS Number 10601-98-6

Molecular Formula

Molecular Weight 150.61 g/mol

Physical State Solid / Semi-solid

Low melting point; often

handled as a melt or solution.

[1][2]

Solubility DCM, THF, DMF, Toluene
Hydrophobic; poor solubility in

water.

Reactivity Profile Bifunctional Electrophile

Benzylic chloride (

) + Terminal Alkyne (

).[1]

Storage 2–8°C, Inert Gas (Ar/N2)

Critical: Light and heat

sensitive.[1] Risk of slow

polymerization.

Reactivity Landscape
Module A: The Benzylic Chloride (Electrophilic Center)
The chloromethyl group is highly activated due to the electron-withdrawing nature of the

aromatic ring and the stability of the transition state in substitution reactions.

Mechanism: Predominantly

with strong nucleophiles (amines, thiols, alkoxides).[1]
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Kinetics: Reacts faster than alkyl chlorides due to benzylic stabilization of the transition state,

but slower than benzylic bromides.

Chemo-selectivity: Can be selectively derivatized in the presence of the alkyne using non-

metal bases (e.g.,

, DIPEA) to avoid premature alkyne coupling.

Module B: The Terminal Alkyne (Bioorthogonal Handle)
The ethynyl group provides a "silent" handle that remains inert during standard alkylation

conditions but can be activated later.

Mechanism: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Palladium-catalyzed

Sonogashira coupling.[1]

Utility: Ideal for "Click" conjugation of linkers in PROTAC synthesis or surface

functionalization in materials science.[1]

Visualization: Orthogonal Reactivity Map
The following diagram illustrates the divergent pathways available for this scaffold.
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4-ethynylbenzene
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 Path A: Alkylation
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Triazole Conjugate
 Final Assembly
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Caption: Sequential functionalization strategy:

alkylation precedes the CuAAC click reaction to ensure linker integrity.

Experimental Protocols
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Protocol 1: Synthesis of 1-(Chloromethyl)-4-
ethynylbenzene
Note: While commercially available, in-house synthesis ensures freshness, which is critical for

preventing polymerization.[1]

Precursor: (4-Ethynylphenyl)methanol Reagent: Thionyl Chloride (

)[1]

Step-by-Step Methodology:

Preparation: Dissolve (4-ethynylphenyl)methanol (1.0 eq) in anhydrous Dichloromethane

(DCM) (0.2 M concentration) under an Argon atmosphere.

Cooling: Cool the solution to 0°C using an ice bath. Reasoning: Higher temperatures may

trigger acid-catalyzed polymerization of the alkyne.

Addition: Add Thionyl Chloride (

, 1.2 eq) dropwise over 20 minutes. Add a catalytic amount of DMF (1-2 drops) to accelerate
the formation of the Vilsmeier-Haack intermediate.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 1 hour.

Monitor via TLC (Hexane/EtOAc 4:1).[1]

Workup: Quench carefully with saturated

solution (gas evolution!). Extract with DCM (

).[1]

Purification: Dry organic layer over

, filter, and concentrate in vacuo at <30°C.

Critical Checkpoint: Do not overheat during rotary evaporation.[1] If the oil turns dark

brown/black, polymerization has initiated.
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Storage: Use immediately or store at -20°C in the dark.

Protocol 2: Application in PROTAC Linker Synthesis
This protocol describes attaching the scaffold to a phenol-based Warhead (e.g., a VHL ligand

precursor) followed by a Click reaction.

Phase A: Alkylation (Ether Formation)[1]

Charge: In a round-bottom flask, combine the Phenol-Warhead (1.0 eq), 1-
(Chloromethyl)-4-ethynylbenzene (1.1 eq), and anhydrous

(3.0 eq).

Solvent: Add anhydrous DMF or Acetone.

Conditions: Stir at RT to 40°C for 4-12 hours.

Why: Benzylic chlorides are reactive enough that high heat (reflux) is unnecessary and

risky for the alkyne.

Isolation: Filter off inorganic salts. Dilute filtrate with water and extract with EtOAc. Purify via

silica flash chromatography.

Phase B: CuAAC Click Reaction

Assembly: Dissolve the Alkyne-Warhead intermediate (from Phase A) and the Azide-Linker-

E3 Ligand (1.0 eq) in

-BuOH/

(1:1).

Catalysis: Add

(10 mol%) and Sodium Ascorbate (20 mol%).

Execution: Stir at RT for 2-16 hours under

.
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Result: Formation of the 1,4-disubstituted 1,2,3-triazole linkage.

Application Workflow: PROTAC Assembly
The following diagram details the logical flow of using this compound to construct a Proteolysis

Targeting Chimera (PROTAC).

Target Protein Ligand
(Phenol/Amine)

Step 1: Alkylation
(SN2 Reaction)

1-(Chloromethyl)-
4-ethynylbenzene

E3 Ligase Ligand
(Azide-Tagged)

Step 2: Click Chemistry
(CuAAC)

Intermediate:
Alkyne-Functionalized Drug

 HCl elimination

Final PROTAC
(Triazole Linked)

 Triazole formation

Click to download full resolution via product page

Caption: Modular assembly of a PROTAC molecule using the bifunctional linker strategy.

Safety & Stability (E-E-A-T)
Hazards[1][2][7]

Corrosive: The benzylic chloride moiety hydrolyzes to produce HCl on contact with

moisture/mucous membranes.[1] Causes severe skin burns and eye damage (H314).[1]
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Lachrymator: Potent tear-inducing agent.[1] Always handle in a functioning fume hood.[1]

Shock Sensitivity: While less sensitive than low-MW alkynes, terminal acetylenes can be

unstable. Avoid metal spatulas if possible; use Teflon or glass.

Stability & Storage[1][2][6]
Polymerization: Benzylic halides with styrenic character (like the vinyl analogue) or ethynyl

groups can auto-polymerize.[1]

Mitigation: Store at 2-8°C or -20°C.

Stabilizers: Commercial preparations may contain stabilizers; if synthesizing in-house, use

immediately.[1]

Hydrolysis: Reacts slowly with atmospheric moisture.[1] Store under Argon/Nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3045390/docs#technical-whitepaper-
chemical-architecture-reactivity-of-1-chloromethyl-4-ethynylbenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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